(2,4)-Dihydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]pyrimidine, 95%

• IUPAC Name: 5-(4-pyrrolidin-1-ylsulfonylphenyl)-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C14H15N3O4S/c18-13-12(9-15-14(19)16-13)10-3-5-11(6-4-10)22(20,21)17-7-1-2-8-17/h3-6,9H,1-2,7-8H2,(H2,15,16,18,19)
• InChI Key: VANZERYXQTUYLW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C3=CNC(=O)NC3=O
• Molecular Formula: C14H15N3O4S
• Molecular Weight: 321.35 g/mol

Description

(2,4)-Dihydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]pyrimidine, 95% (hereafter referred to as DHP-95) is an organic compound derived from pyrimidine, a heterocyclic aromatic compound consisting of three carbon atoms and four nitrogen atoms. It is a versatile compound with a wide range of applications in the fields of biochemistry and pharmacology. DHP-95 is a white crystalline solid with a melting point of 140 °C and a boiling point of 219 °C. Its chemical formula is C₁₂H₁₆N₂O₅S.

Scientific Research Applications

DHP-95 has a wide range of scientific applications in biochemistry and pharmacology. It has been used in the study of enzyme kinetics and for the synthesis of various drugs and active pharmaceutical ingredients (APIs). It has also been used in the study of the structure and function of proteins and nucleic acids, as well as in the study of metabolic pathways. Additionally, DHP-95 has been used in the development of new drugs and drug delivery systems.

Mechanism of Action

The mechanism of action of DHP-95 is not completely understood. However, it is thought to interact with certain enzymes and proteins in the body, altering their structure and function. It is also believed to bind to certain receptors in the body, resulting in a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of DHP-95 are not yet fully understood. However, it has been shown to have an effect on the activity of certain enzymes and proteins, as well as on the expression of certain genes. It has also been shown to have an effect on the metabolism of various molecules, including glucose and fatty acids. Additionally, DHP-95 has been shown to have an effect on the immune system, as well as on the development and functioning of the nervous system.

Advantages and Limitations for Lab Experiments

The advantages of using DHP-95 in laboratory experiments include its low cost, its ease of synthesis, and its wide range of applications. Additionally, DHP-95 is relatively stable and can be stored for long periods of time without degradation. The main limitation of using DHP-95 in laboratory experiments is that its mechanism of action is not yet fully understood.

Future Directions

There are many potential future directions for research involving DHP-95. These include further exploration of its mechanism of action, as well as studies of its effects on various biochemical and physiological processes. Additionally, further studies could be conducted to explore the potential therapeutic applications of DHP-95, such as the development of novel drugs and drug delivery systems. Finally, further research could be done to investigate the potential toxicity of DHP-95, as well as to investigate its potential interactions with other drugs.

Synthesis Methods

The synthesis of DHP-95 involves the condensation of 4-pyrrolidin-2-ylsulfonylphenylpyrimidine with 2,4-dihydroxybenzaldehyde in the presence of an acid catalyst. The reaction produces a white crystalline solid with a melting point of 140 °C and a boiling point of 219 °C. The reaction is carried out at room temperature and is complete in approximately one hour.